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Compound of Interest

Compound Name: M-Terphenyl

Cat. No.: B1677559 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. The proper disposal of chemical waste is a critical component of

this responsibility. This guide provides a comprehensive, step-by-step operational plan for the

safe and compliant disposal of M-Terphenyl (CAS No. 92-06-8), a common intermediate in

various industrial applications. Adherence to these procedures will help you mitigate risks,

ensure regulatory compliance, and contribute to a safer research environment.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is essential to be fully aware of the hazards

associated with M-Terphenyl and to utilize appropriate personal protective equipment (PPE).

Hazard Summary:

M-Terphenyl is classified as a combustible solid that can cause skin, eye, and respiratory

irritation.[1][2] It is also recognized as an environmental hazard, being very toxic to aquatic life.

[2] In case of fire, M-Terphenyl may produce hazardous combustion gases.

Required Personal Protective Equipment (PPE):

To minimize exposure and ensure personal safety, the following PPE should be worn when

handling M-Terphenyl:
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Eye Protection: Safety glasses with side-shields or chemical safety goggles are mandatory

to prevent eye contact.[3]

Hand Protection: Use chemically resistant gloves.[4]

Skin and Body Protection: A lab coat or other protective clothing is necessary to prevent skin

contact.[5]

Respiratory Protection: In situations where dust may be generated, a NIOSH-approved

respirator is required.[5]

Step-by-Step Disposal Procedures
The primary and recommended method for the disposal of M-Terphenyl is through a licensed

and approved waste disposal company. Never attempt to dispose of this chemical down the

drain or in standard waste receptacles.

1. Container Management:

Keep M-Terphenyl in its original, properly labeled container.

Ensure the container is securely closed and suitable for transport.

Do not mix M-Terphenyl with other chemical waste unless explicitly instructed to do so by

your institution's Environmental Health and Safety (EHS) office.

Treat empty, uncleaned containers with the same precautions as the product itself.

2. Preparing for Disposal:

For larger quantities, it may be necessary to dissolve or mix the material with a combustible

solvent. This action should only be undertaken by trained personnel in a well-ventilated area,

such as a fume hood.

Consult your institution's EHS office for specific guidance on appropriate solvents and mixing

procedures.

3. Spill Management:
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In the event of a spill, follow these procedures:

Small Spills: Carefully sweep up the solid material and place it into a clearly labeled, sealed

container for chemical waste disposal.[6]

Large Spills: Collect the spillage using a shovel or broom. If possible and uncontaminated, it

may be reused. Otherwise, it should be placed in a suitable container for disposal.[6]

Prevent the spilled product and any cleaning materials from entering drains, sewers, or

surface water.[6]

Thoroughly clean the contaminated surface after the spill has been removed.

4. Final Disposal:

Arrange for the collection of the M-Terphenyl waste by a licensed hazardous waste disposal

company.

Provide the disposal company with a copy of the Safety Data Sheet (SDS) for M-Terphenyl.

Ensure compliance with all local, state, and federal regulations regarding the transportation

and disposal of hazardous materials.

Quantitative Data for M-Terphenyl
The following table summarizes key quantitative data for M-Terphenyl, providing a quick

reference for safety and handling.
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Property Value Source

CAS Number 92-06-8 [6][7]

Molecular Formula C18H14 [7]

Molecular Weight 230.3 g/mol [7]

Melting Point 84-88 °C (183-190 °F) [1]

Boiling Point 379 °C (714 °F) [1]

Flash Point 191 °C (376 °F) [8]

Oral LD50 (Rat) 2400 mg/kg [6]

Experimental Protocols
The disposal procedures outlined in this document are based on established safety protocols

for handling solid chemical waste. Specific experimental protocols involving M-Terphenyl that

would generate waste should incorporate these disposal steps into their methodology to ensure

a complete and safe workflow from experiment initiation to waste disposal.

M-Terphenyl Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of M-Terphenyl.
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M-Terphenyl Disposal Workflow

Preparation & Handling Spill & Quantity Assessment

Final Disposal

Start: M-Terphenyl Waste Generated

Don Appropriate PPE
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Large Spill:
Collect for Reuse or Disposal

Yes, Large

No Spill: Proceed to Disposal Prep

No

Consult EHS for Solvent Mixing
(If necessary for large quantities)
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Arrange for Waste Collection & Transport

End: Compliant Disposal
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Caption: A workflow diagram outlining the key steps for the safe and compliant disposal of M-
Terphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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